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Compound of Interest

Compound Name: 4-Maleimidobenzoic acid

Cat. No.: B095724

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the proper storage, handling, and safety
precautions for 4-Maleimidobenzoic acid. Adherence to these guidelines is crucial for
maintaining the chemical integrity of the compound and ensuring the safety of laboratory
personnel.

Chemical and Physical Properties

4-Maleimidobenzoic acid is a chemical compound widely used in bioconjugation and material
science.[1][2] Its utility stems from the presence of two reactive functional groups: a maleimide
group that selectively reacts with thiols, and a carboxylic acid group that can be activated for
reaction with primary amines.[2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b095724?utm_src=pdf-interest
https://www.benchchem.com/product/b095724?utm_src=pdf-body
https://www.benchchem.com/product/b095724?utm_src=pdf-body
https://www.chemimpex.com/products/31646
https://www.nbinno.com/article/pharmaceutical-intermediates/versatility-4-maleimidobenzoic-acid-material-science-el
https://www.nbinno.com/article/pharmaceutical-intermediates/versatility-4-maleimidobenzoic-acid-material-science-el
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 17057-04-4 [3]
Molecular Formula C11H7NO4

Molecular Weight 217.18 g/mol

Melting Point 225-228 °C [3]
Boiling Point 447.1+28.0 °C (Predicted) [3]
Density 1.521+0.06 g/cm3 (Predicted) [3]
Appearance Powder to crystal [3]

Storage and Stability

Proper storage is critical to prevent the degradation of 4-Maleimidobenzoic acid, particularly
the hydrolysis of the maleimide ring.
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Storage Condition Recommendation Rationale Source
To minimize
Store in a freezer at degradation and
Temperature - [31[4]
-20°C. maintain long-term
stability.
) To prevent reactions
Store under an inert ) )
Atmosphere with atmospheric [3]
atmosphere. )
moisture and oxygen.
] The maleimide group
Keep in a dry ) ]
) ) is susceptible to
. environment. Avoid . _
Moisture ) hydrolysis, which [4]
agueous solutions for ) ]
renders it unreactive
long-term storage. )
to thiols.
For long-term storage
, These solvents, when
of solutions, use dry, )
] ] properly dried, prevent
Solvents for Storage biocompatible, water- [4]

miscible solvents such
as DMSO or DMF.

hydrolysis of the

maleimide group.

Key Stability Considerations:

e Hydrolysis: The maleimide ring is prone to opening in aqueous solutions, especially at higher

pH. This hydrolysis is irreversible and inactivates the compound for thiol conjugation.[4]

e pH: For reactions involving the maleimide group, the pH should be maintained between 6.5

and 7.5 to ensure the specific reaction with thiols and minimize hydrolysis.[4][5]

Safe Handling and Personal Protective Equipment

(PPE)

As with any chemical, proper safety precautions must be observed when handling 4-

Maleimidobenzoic acid.
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Precaution Description Source
Handle in a well-ventilated o )
o _ To minimize inhalation of dust
Ventilation area or under a chemical fume

hood.

particles.

Eye Protection

Wear chemical safety goggles

or a face shield.

To protect against eye contact

and irritation.

Skin Protection

Wear a lab coat and
compatible chemical-resistant

gloves.

To prevent skin contact and
potential irritation or allergic

reactions.

Respiratory Protection

If dust is generated, use a

NIOSH-approved respirator.

To prevent inhalation of

airborne particles.

Hygiene

Wash hands thoroughly after
handling. Remove and wash
contaminated clothing before

reuse.

To prevent accidental ingestion

and skin contamination.

First Aid Measures:

¢ Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.[6][7]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[6][7]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[8][6]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[6][7]

Experimental Protocols

4-Maleimidobenzoic acid is a key reagent in bioconjugation, particularly for linking molecules

containing thiol groups (e.g., proteins with cysteine residues) to other molecules.

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://static.cymitquimica.com/products/IN/pdf/sds-DA0033QL.pdf
https://www.chemicalbook.com/msds/4-n-maleimidobenzoic-acid-nhs.htm
https://static.cymitquimica.com/products/IN/pdf/sds-DA0033QL.pdf
https://www.chemicalbook.com/msds/4-n-maleimidobenzoic-acid-nhs.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13856~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:07:57~~o-Toluic%20acid~~
https://static.cymitquimica.com/products/IN/pdf/sds-DA0033QL.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0033QL.pdf
https://www.chemicalbook.com/msds/4-n-maleimidobenzoic-acid-nhs.htm
https://www.benchchem.com/product/b095724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

General Protocol for Protein Labeling

This protocol outlines the general steps for conjugating 4-Maleimidobenzoic acid to a thiol-
containing protein.

Materials:

4-Maleimidobenzoic acid

Thiol-containing protein

Anhydrous DMSO or DMF

Degassed conjugation buffer (e.g., PBS, HEPES, or Tris at pH 7.0-7.5, free of thiols)[9]

Reducing agent (optional, e.g., TCEP)[9]

Purification column (e.g., size-exclusion chromatography)
Procedure:
e Prepare Protein Sample:

o Dissolve the protein in the degassed conjugation buffer to a concentration of 1-10 mg/mL.
[10]

o If the protein contains disulfide bonds that need to be reduced to generate free thiols, add
a 10-100 fold molar excess of TCEP and incubate for 20-30 minutes at room temperature.
[9] Note: If using DTT, it must be removed before adding the maleimide compound.

e Prepare 4-Maleimidobenzoic Acid Stock Solution:

o Immediately before use, prepare a 10 mM stock solution of 4-Maleimidobenzoic acid in
anhydrous DMSO or DMF.[9]

e Conjugation Reaction:

o Add the 4-Maleimidobenzoic acid stock solution to the protein solution. A typical starting
molar ratio of maleimide to protein is 10:1 to 20:1, but this should be optimized for each

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b095724?utm_src=pdf-body
https://www.benchchem.com/product/b095724?utm_src=pdf-body
https://www.alfa-chemistry.com/dyes/resources/guidelines-for-protein-antibody-labeling-with-maleimide-dyes.html
https://www.alfa-chemistry.com/dyes/resources/guidelines-for-protein-antibody-labeling-with-maleimide-dyes.html
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://www.alfa-chemistry.com/dyes/resources/guidelines-for-protein-antibody-labeling-with-maleimide-dyes.html
https://www.benchchem.com/product/b095724?utm_src=pdf-body
https://www.benchchem.com/product/b095724?utm_src=pdf-body
https://www.alfa-chemistry.com/dyes/resources/guidelines-for-protein-antibody-labeling-with-maleimide-dyes.html
https://www.benchchem.com/product/b095724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

specific protein.[9]

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 2-8°C,
protected from light.

e Purification:

o Remove excess, unreacted 4-Maleimidobenzoic acid and byproducts using size-
exclusion chromatography or dialysis.[10]

o Storage of Conjugate:
o For immediate use, store the purified conjugate at 2-8°C, protected from light.

o For longer-term storage, add a cryoprotectant like glycerol (up to 50%) and store at -20°C.

[9]

Visualizations
Workflow for Protein Conjugation
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Caption: Experimental workflow for protein conjugation using 4-Maleimidobenzoic acid.

Role as a Heterobifunctional Crosslinker
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Caption: 4-Maleimidobenzoic acid as a heterobifunctional crosslinker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095724#proper-storage-and-handling-of-4-
maleimidobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b095724?utm_src=pdf-body
https://www.benchchem.com/product/b095724?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/31646
https://www.nbinno.com/article/pharmaceutical-intermediates/versatility-4-maleimidobenzoic-acid-material-science-el
https://m.chemicalbook.com/ProductChemicalPropertiesCB3241417_EN.htm
https://vectorlabs.com/maleimide-reaction-chemistry/
https://axispharm.com/mastering-maleimide-reactions-in-bioconjugation-your-ultimate-hands-on-guide/
https://axispharm.com/mastering-maleimide-reactions-in-bioconjugation-your-ultimate-hands-on-guide/
https://static.cymitquimica.com/products/IN/pdf/sds-DA0033QL.pdf
https://www.chemicalbook.com/msds/4-n-maleimidobenzoic-acid-nhs.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13856~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:07:57~~o-Toluic%20acid~~
https://www.alfa-chemistry.com/dyes/resources/guidelines-for-protein-antibody-labeling-with-maleimide-dyes.html
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://www.benchchem.com/product/b095724#proper-storage-and-handling-of-4-maleimidobenzoic-acid
https://www.benchchem.com/product/b095724#proper-storage-and-handling-of-4-maleimidobenzoic-acid
https://www.benchchem.com/product/b095724#proper-storage-and-handling-of-4-maleimidobenzoic-acid
https://www.benchchem.com/product/b095724#proper-storage-and-handling-of-4-maleimidobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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